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Compound of Interest

Compound Name: AZ'9567

Cat. No.: B15608503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of

AZ'9567, a potent MAT2A inhibitor. In the absence of a specific Safety Data Sheet (SDS),

these procedures are based on established best practices for the handling and disposal of

potent research compounds. Adherence to these guidelines is critical for ensuring personnel

safety, environmental protection, and regulatory compliance. All laboratory personnel must

consult their institution's Environmental Health and Safety (EHS) department for specific

protocols and requirements before handling or disposing of this material.

AZ'9567: Summary of Known Properties
The following table summarizes the available information for AZ'9567. As a potent compound

with an unconfirmed hazard profile, it should be handled with care at all times.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15608503?utm_src=pdf-interest
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name AZ'9567

Synonyms AZ-9567, AZ 9567

CAS Number 3056570-19-2

Molecular Formula C24H19F2N5O2

Molecular Weight 447.44 g/mol

Physical State Solid (likely a powder)

Solubility Soluble in DMSO (62.5 mg/mL)

Storage (Powder) -20°C for 3 years

Storage (in Solvent) -80°C for 6 months; -20°C for 1 month

Experimental Protocol: Step-by-Step Disposal of
AZ'9567
The disposal of investigational compounds like AZ'9567 must follow a strict and systematic

protocol to ensure the safety of laboratory personnel and the environment. These procedures

align with general principles of hazardous waste management.

Step 1: Waste Characterization and Segregation

Due to the lack of specific hazard data, all AZ'9567 waste must be treated as hazardous.

Proper segregation at the point of generation is mandatory to prevent dangerous chemical

reactions and to facilitate compliant disposal.

Solid Waste:

Contaminated Personal Protective Equipment (PPE) such as gloves, disposable lab coats,

and shoe covers.

Contaminated labware including pipette tips, tubes, vials, and weigh boats.
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Expired or unused solid AZ'9567.

Liquid Waste:

Unused or spent solutions containing AZ'9567.

Solvent rinses of contaminated glassware (e.g., DMSO). It is critical to segregate

halogenated and non-halogenated solvent waste streams.

Sharps Waste:

Any contaminated sharp objects, such as needles, syringes, or razor blades.

Step 2: Containerization

Select appropriate and compatible containers for each waste stream. All containers must be in

good condition, with no leaks or cracks, and must have a secure, tight-fitting lid.

Solid Waste: Use a designated, leak-proof container with a secure lid, such as a wide-mouth

jar. Line the container with a heavy-duty plastic bag.

Liquid Waste: Use a compatible, shatter-resistant container. For DMSO solutions, a high-

density polyethylene (HDPE) or plastic-coated glass container is recommended.

Sharps Waste: Use a designated, puncture-resistant sharps container.

Step 3: Labeling

Proper labeling of hazardous waste is a critical compliance step. As soon as waste is added to

a container, it must be labeled.

Affix a "Hazardous Waste" label to the container.

The label must include:

The full chemical name: "AZ'9567" and any solvents (e.g., "AZ'9567 in DMSO").

The approximate concentration and quantity of the waste.
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The accumulation start date (the date the first waste was added).

The name of the Principal Investigator and the laboratory location.

Indication of the potential hazards (e.g., "Potent Compound," "Toxicity Unknown").

Step 4: Storage

Store all hazardous waste containers in a designated, well-ventilated, and secure area away

from general laboratory traffic.

Ensure that incompatible waste types are segregated to prevent accidental reactions.

Use secondary containment (e.g., a larger, chemically resistant bin) to contain any potential

leaks or spills.

Step 5: Disposal

The final disposal of AZ'9567 waste must be handled by trained professionals.

Contact EHS: Once a waste container is full or has reached the accumulation time limit set

by your institution, contact your EHS department to arrange for a pickup.

Documentation: Complete all required hazardous waste disposal forms provided by your

EHS department. This documentation is essential for regulatory compliance.

Professional Disposal: Your EHS department will coordinate with a licensed hazardous

waste disposal company for the appropriate treatment and disposal of the chemical waste,

which will likely involve high-temperature incineration.

Disposal Workflow for AZ'9567
The following diagram illustrates the logical workflow for the proper disposal of AZ'9567.
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Step 1: Generation & Segregation

Step 2 & 3: Containerization & Labeling

Step 4: Storage

Step 5: Disposal
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Caption: Logical workflow for the proper disposal of AZ'9567.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15608503?utm_src=pdf-body-img
https://www.benchchem.com/product/b15608503?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Guide to the Proper Disposal of AZ'9567].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15608503#az-9567-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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